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Compound of Interest

Compound Name: (R)-Methyl 3-aminobutanoate

Cat. No.: B025519

An In-depth Technical Guide to (R)-Methyl 3-aminobutanoate

For researchers, scientists, and professionals in drug development, (R)-Methyl 3-
aminobutanoate is a valuable chiral building block. This guide provides core technical
information regarding its physicochemical properties, a detailed synthesis protocol, and its
application as an intermediate in the synthesis of organic compounds.

Core Physicochemical Data

Key quantitative data for (R)-Methyl 3-aminobutanoate are summarized in the table below for
easy reference.
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Property Value Reference
Molecular Formula C5H11NO2 [1112113114]
Molecular Weight 117.15 g/mol [1112][31[4]
CAS Number 103189-63-5 [1]
Appearance Colorless to light yellow liquid [1]

Boiling Point 159.8 £ 23.0 °C at 760 mmHg [1]

Density 1.0+ 0.1 g/cm3 [1]
Solubility Soluble in water and common o

organic solvents

Storage Conditions

Store in freezer, under -20°C,

sealed in a dry, dark place

[1]

Synthesis Protocol: Esterification of (R)-3-
Aminobutyric Acid

A common method for the synthesis of (R)-Methyl 3-aminobutanoate is the esterification of

(R)-3-aminobutyric acid using methanol and thionyl chloride.

Materials:

Experimental Procedure:

Methanol (2409)

Thionyl chloride (66.4Q)

(R)-3-Aminobutyric acid (509)

Reaction vessel (clean, with cooling capabilities)

e Add 240g of methanol and 50g of (R)-3-aminobutyric acid to a clean reaction bottle.
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e Cool the mixture to 0-10 °C using an ice water bath.
» Slowly add 66.4g of thionyl chloride dropwise to the cooled solution.

» After the addition is complete, raise the temperature to reflux and continue the reaction until

the starting material is consumed.

e Upon completion of the reaction, concentrate the solution under reduced pressure to obtain

the product.

This procedure has been reported to yield the product with high purity (99.7%) and
enantiomeric excess (99.9%).

Experimental Workflow

The following diagram illustrates the key steps in the synthesis of (R)-Methyl 3-
aminobutanoate from (R)-3-aminobutyric acid.
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(R)-Methyl 3-aminobutanoate

Click to download full resolution via product page
Caption: Synthesis workflow for (R)-Methyl 3-aminobutanoate.

Applications in Research and Development

(R)-Methyl 3-aminobutanoate serves as a crucial intermediate in the synthesis of various
organic compounds. Its chirality makes it particularly useful in the preparation of
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pharmaceutical agents, where stereochemistry is critical for biological activity. It is also utilized
as a reagent in biochemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b025519?utm_src=pdf-custom-synthesis
https://medicines4all.vcu.edu/media/medicines4all/assets/documents/DTG_AA%20PDR_F_18Nov19.pdf
https://patents.google.com/patent/CN110683960A/en
https://patents.google.com/patent/CN110683960A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC6245331/
http://orgsyn.org/demo.aspx?prep=cv9p0483
https://www.benchchem.com/product/b025519#r-methyl-3-aminobutanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b025519#r-methyl-3-aminobutanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b025519#r-methyl-3-aminobutanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b025519#r-methyl-3-aminobutanoate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b025519?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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